1-[(4-Hydrazino-3-nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid

• IUPAC Name: 1-(4-hydrazinyl-3-nitrophenyl)sulfonylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C12H16N4O6S/c13-14-10-2-1-9(7-11(10)16(19)20)23(21,22)15-5-3-8(4-6-15)12(17)18/h1-2,7-8,14H,3-6,13H2,(H,17,18)
• InChI Key: KGVNSXPJUPZHCR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)S(=O)(=O)C2=CC(=C(C=C2)NN)[N+](=O)[O-]
• Molecular Formula: C12H16N4O6S
• Molecular Weight: 344.35 g/mol

Description

1-[(4-Hydrazino-3-nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid, also known as HNP, is a chemical compound that has been extensively studied in the field of biochemistry and pharmacology. HNP is a potent inhibitor of the enzyme dipeptidyl peptidase IV (DPP-IV), which is involved in the regulation of glucose metabolism and immune function.

Scientific Research Applications

Anticancer Applications

Research has demonstrated the potential of piperidine derivatives in anticancer treatments. For instance, the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole and their evaluation as promising anticancer agents have been detailed. These compounds were synthesized with a focus on their anticancer potential, highlighting some derivatives with low IC50 values indicating strong anticancer activities compared to the reference drug, doxorubicin (Rehman et al., 2018).

Antimicrobial and Enzyme Inhibition

Another study focused on the synthesis and molecular docking of new hydrazones derived from ethyl isonipecotate, investigating their antibacterial and α-glucosidase inhibitory activities. The synthesized compounds demonstrated significant inhibitory activities against various bacterial strains and α-glucosidase, suggesting their potential in treating type-2 diabetes and bacterial infections (Munir et al., 2017).

Synthesis and Structural Analysis

The chemical structure and synthesis process of related compounds are crucial for understanding their reactivity and potential applications. Studies have detailed the synthesis processes and structural analysis of various derivatives, highlighting their potential in developing new therapeutic agents. For example, research into the preparation of 2,3-dihydro-1H-spiro[isoquinoline-4,4′-piperidine] via an N-sulfonyl Pictet–Spengler reaction showcases the versatility of sulfonyl compounds in synthesizing complex molecular structures (Liu et al., 2006).